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Compound of Interest

Compound Name: ML281

Cat. No.: B609135 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and step-by-step guidance for the safe disposal

of ML281, a potent and selective inhibitor of Serine/threonine kinase 33 (STK33).

Summary of Key Information
The following table summarizes essential data for ML281. This information is crucial for

understanding the chemical's properties and for making informed decisions regarding its

handling and disposal.

Property Value Reference

Chemical Name

N-(2-(3-oxo-3,4-

dihydroquinoxalin-2-yl)-4-

(isopropyl)phenyl)thiophene-2-

carboxamide

[1][2]

CAS Number 1404437-62-2 [3]

Molecular Formula C22H19N3O2S [3]

Molecular Weight 389.47 g/mol [3]

Appearance Solid [4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b609135?utm_src=pdf-interest
https://www.benchchem.com/product/b609135?utm_src=pdf-body
https://www.benchchem.com/product/b609135?utm_src=pdf-body
https://www.selleck.cn/products/ml281.html
https://www.tocris.com/products/ml-281_4880
https://www.medchemexpress.com/ML281.html?locale=ko-KR
https://www.medchemexpress.com/ML281.html?locale=ko-KR
https://www.medchemexpress.com/ML281.html?locale=ko-KR
https://www.selleckchem.com/products/ml281.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedures
The disposal of ML281 must be conducted in accordance with all applicable federal, state, and

local regulations. As a solid chemical compound used in research, it should be treated as

chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling ML281 for disposal, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). This includes:

Safety Glasses: To protect your eyes from any potential splashes or airborne particles.

Gloves: Chemical-resistant gloves are necessary to prevent skin contact.

Lab Coat: A standard laboratory coat should be worn to protect your clothing and skin.

Step 2: Waste Collection

Solid Waste: Collect unadulterated ML281 powder and any materials contaminated with the

solid (e.g., weighing paper, contaminated gloves) in a designated and clearly labeled

hazardous waste container. The container should be compatible with chemical waste and

have a secure lid.

Solutions: If ML281 has been dissolved in a solvent (e.g., DMSO), the resulting solution

must be disposed of as liquid chemical waste. Collect the solution in a sealed, properly

labeled container. Do not mix with other incompatible waste streams.

Step 3: Labeling

Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: N-(2-(3-oxo-3,4-dihydroquinoxalin-2-yl)-4-

(isopropyl)phenyl)thiophene-2-carboxamide

The concentration (if in solution)
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The date of accumulation

The name of the principal investigator or laboratory contact

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within

the laboratory. This area should be secure and away from general laboratory traffic.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of ML281 down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ML281.
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Caption: Logical workflow for the proper disposal of ML281.

Disclaimer: This information is intended as a general guide. Always consult the Safety Data

Sheet (SDS) provided by the supplier and your institution's specific waste disposal protocols

before handling and disposing of any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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